molecular formula C15H15N B8318938 6,11-dihydro-11-methyl-5H-dibenzo[b,e]azepine

6,11-dihydro-11-methyl-5H-dibenzo[b,e]azepine

Cat. No.: B8318938
M. Wt: 209.29 g/mol
InChI Key: LLOIFZXMOQAXNU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,11-dihydro-11-methyl-5H-dibenzo[b,e]azepine is a useful research compound. Its molecular formula is C15H15N and its molecular weight is 209.29 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H15N

Molecular Weight

209.29 g/mol

IUPAC Name

11-methyl-6,11-dihydro-5H-benzo[c][1]benzazepine

InChI

InChI=1S/C15H15N/c1-11-13-7-3-2-6-12(13)10-16-15-9-5-4-8-14(11)15/h2-9,11,16H,10H2,1H3

InChI Key

LLOIFZXMOQAXNU-UHFFFAOYSA-N

Canonical SMILES

CC1C2=CC=CC=C2CNC3=CC=CC=C13

Origin of Product

United States

Synthesis routes and methods

Procedure details

11-Hydroxy-11-methyl-5,11-dihydro-dibenzo[b,e]azepin-6-one (3) (51.6 g 0.22 mol) was added to a suspension of LiAlH4 (33 g, 0.88 mol) in dioxane (850 mL). The reaction mixture was heated to 105° C. After 2.5 h under reflux the reaction mixture was cooled, the excess LiAlH4 was destroyed with aqueous Na2SO4 (55 mL). ethyl acetate (1.81) and Na2SO4 (440 g) were added, the reaction mixture was stirred for 30 min. The solids were filtered off and the filtrate was concentrated under reduced pressure. The crude product was purified by column chromatography on silica (Heptane:Ethyl acetate=6:4) to give 6,11-dihydro-11-methyl-5H-dibenzo[b,e]azepine (4) (28 g, 61%) Data: (m/z)=210 (M+H)+.
Quantity
51.6 g
Type
reactant
Reaction Step One
Quantity
33 g
Type
reactant
Reaction Step One
Quantity
850 mL
Type
solvent
Reaction Step One

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